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Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentazinc chromate octahydroxide (Zn₅(CrO₄)(OH)₈) is an inorganic compound of significant

interest due to its application as a corrosion inhibitor and pigment.[1][2] A thorough

understanding of its crystal structure is paramount for elucidating its physicochemical

properties and mechanism of action, thereby enabling the development of enhanced

formulations and novel applications. This technical guide provides a comprehensive overview

of the analytical methodologies required for the characterization of its crystal structure. While a

definitive, publicly available crystal structure for pentazinc chromate octahydroxide remains

elusive, this guide leverages data from structurally analogous compounds and outlines the

established experimental protocols for its determination.

Physicochemical Properties
A summary of the known physicochemical properties of pentazinc chromate octahydroxide is

presented in Table 1. This data is essential for the handling, characterization, and quality

control of the compound.

Table 1: Physicochemical Properties of Pentazinc Chromate Octahydroxide
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Property Value Reference

Chemical Formula Zn₅(CrO₄)(OH)₈ [3]

Molecular Weight 578.99 g/mol [3]

CAS Number 49663-84-5 [1]

Appearance Yellow solid [4]

Primary Application Corrosion inhibitor, Pigment [1][2]

Crystal Structure Analysis: A Methodological
Approach
The determination of a novel crystal structure, such as that of pentazinc chromate
octahydroxide, follows a well-defined experimental workflow. This process involves synthesis

of a high-quality single crystal, followed by data collection using X-ray diffraction and

subsequent data analysis to elucidate the atomic arrangement.

Synthesis of Single Crystals
The initial and often most challenging step is the growth of single crystals of sufficient size and

quality for X-ray diffraction analysis. A common method for the synthesis of complex inorganic

salts is the hydrothermal or solvothermal method. This technique involves the reaction of

precursors in an aqueous or organic solvent under elevated temperature and pressure in a

sealed vessel, which encourages the slow growth of well-ordered crystals.

Experimental Protocol: Hydrothermal Synthesis

Precursor Preparation: Stoichiometric amounts of a soluble zinc salt (e.g., zinc nitrate,

Zn(NO₃)₂), a chromate source (e.g., potassium chromate, K₂CrO₄), and a mineralizer to

control pH (e.g., sodium hydroxide, NaOH) are dissolved in deionized water.

Reaction Setup: The precursor solution is placed in a Teflon-lined stainless-steel autoclave.

Heating: The autoclave is sealed and heated to a specific temperature (typically between

100-250 °C) for a defined period (hours to days) to allow for the slow crystallization of
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pentazinc chromate octahydroxide.

Cooling and Isolation: The autoclave is cooled slowly to room temperature. The resulting

crystals are isolated by filtration, washed with deionized water and a suitable solvent (e.g.,

ethanol), and dried under ambient conditions.

Single-Crystal X-ray Diffraction (SC-XRD)
Single-crystal X-ray diffraction is the definitive technique for determining the precise three-

dimensional arrangement of atoms in a crystalline solid.

Experimental Protocol: Data Collection and Structure Solution

Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a

goniometer head.

Data Collection: The crystal is placed in a single-crystal X-ray diffractometer. A

monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded

on a detector as the crystal is rotated. Data is typically collected at a low temperature (e.g.,

100 K) to minimize thermal vibrations of the atoms.

Data Reduction: The raw diffraction data is processed to yield a set of indexed reflections

with their corresponding intensities.

Structure Solution and Refinement: The processed data is used to solve the crystal structure

using direct methods or Patterson methods, which provide an initial model of the atomic

arrangement. This model is then refined against the experimental data to obtain the final,

precise atomic coordinates, bond lengths, and bond angles.

The logical workflow for crystal structure determination is illustrated in the following diagram:
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Workflow for Crystal Structure Determination
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X-ray Diffraction Analysis
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Probable Structural Relationship in Zn5(CrO4)(OH)8

[Zn5(OH)8]2+ Cationic Layers

Overall Crystal Structure

Forms structural backbone

CrO4^2- Anions

Located in interlayer, charge balance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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